Cas no 159411-40-2 (Benzoic acid, 4-propoxy-, 4-carboxyphenyl ester)

• Product Name: Benzoic acid, 4-propoxy-, 4-carboxyphenyl ester
• CAS No: 159411-40-2
• MF: C₁₇H₁₆O₅
• MW: 300.305945396423
• CID: 1338135
• Update Time: 2024-08-17

Benzoic acid, 4-propoxy-, 4-carboxyphenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-propoxy-, 4-carboxyphenyl ester

• Inchi： 1S/C17H16O5/c1-2-11-21-14-7-5-13(6-8-14)17(20)22-15-9-3-12(4-10-15)16(18)19/h3-10H,2,11H2,1H3,(H,18,19)
• InChI Key： FPJMVAUBWZUTAT-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C(C(O)=O)C=C1)(=O)C1=CC=C(OCCC)C=C1

Computed Properties

• Exact Mass: 300.09978

Experimental Properties

• Density: 1.238±0.06 g/cm3(Predicted)
• Melting Point: 204.9-207.4 °C(Solv: acetone (67-64-1))
• Boiling Point: 488.1±30.0 °C(Predicted)
• PSA: 72.83
• pka: 4.01±0.10(Predicted)